Cas no 136667-61-3 (Carbamic acid, [(4-methylphenyl)sulfonyl]-, (4-nitrophenyl)methyl ester)

• Product Name: Carbamic acid, [(4-methylphenyl)sulfonyl]-, (4-nitrophenyl)methyl ester
• CAS No: 136667-61-3
• MF: C₁₅H₁₄N₂O₆S
• MW: 350.346462726593
• CID: 1242039
• Update Time: 2024-08-04

Carbamic acid, [(4-methylphenyl)sulfonyl]-, (4-nitrophenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(4-methylphenyl)sulfonyl]-, (4-nitrophenyl)methyl ester
• Carbamic acid, [(4-methylphenyl)sulfonyl]-, (4-nitrophenyl)methyl ester (9CI)

• Inchi： 1S/C15H14N2O6S/c1-11-2-8-14(9-3-11)24(21,22)16-15(18)23-10-12-4-6-13(7-5-12)17(19)20/h2-9H,10H2,1H3,(H,16,18)
• InChI Key： PBRUEVFZPYNWGS-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=C([N+]([O-])=O)C=C1)(=O)NS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 350.05732

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• PSA: 115.61
• pka: 4.55±0.10(Predicted)